![molecular formula C22H22N2O2S B302841 3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide](/img/structure/B302841.png)
3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide
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Overview
Description
3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide, also known as THA, is a synthetic compound that has been widely studied in scientific research for its potential therapeutic applications. THA is a member of the benzamide class of compounds and has been found to have a wide range of biological effects, including anti-inflammatory, anti-tumor, and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of 3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory molecules such as prostaglandins and cytokines, which are involved in the development of inflammatory diseases. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to have neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide in lab experiments is that it has been extensively studied and its effects are well documented. Additionally, this compound is relatively easy to synthesize and can be obtained in pure form. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide. One area of research is the development of more potent and selective inhibitors of HDACs, which could have potential therapeutic applications in the treatment of cancer and other diseases. Another area of research is the development of new formulations of this compound that could improve its bioavailability and reduce its toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide involves the reaction of 3-methyl-4-[(2-thienylacetyl)amino]benzoic acid with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
3,4-dimethyl-N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}benzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been shown to have anti-tumor properties, which make it a potential candidate for the treatment of cancer.
properties
Molecular Formula |
C22H22N2O2S |
---|---|
Molecular Weight |
378.5 g/mol |
IUPAC Name |
3,4-dimethyl-N-[3-methyl-4-[(2-thiophen-2-ylacetyl)amino]phenyl]benzamide |
InChI |
InChI=1S/C22H22N2O2S/c1-14-6-7-17(11-15(14)2)22(26)23-18-8-9-20(16(3)12-18)24-21(25)13-19-5-4-10-27-19/h4-12H,13H2,1-3H3,(H,23,26)(H,24,25) |
InChI Key |
VHWNCZPBZTWZPY-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)CC3=CC=CS3)C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)CC3=CC=CS3)C)C |
Origin of Product |
United States |
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